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Compound of Interest

Compound Name: 2-Fluoro-3-(trifluoromethyl)pyridine

Cat. No.: B031401

An In-depth Technical Guide to the Hazards and Handling of 2-Fluoro-3-
(trifluoromethyl)pyridine

This guide provides a comprehensive overview of the hazards, risk mitigation strategies, and
handling protocols for 2-Fluoro-3-(trifluoromethyl)pyridine. Designed for researchers,
chemists, and drug development professionals, this document synthesizes critical safety data
with field-proven insights to ensure the safe and effective use of this valuable chemical building
block.

Compound Identification and Physicochemical
Properties

2-Fluoro-3-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound utilized in organic
synthesis, particularly in the development of pharmaceutical and agrochemical agents. Its
unique electronic properties, imparted by the fluorine and trifluoromethyl substituents, make it a
versatile reagent. However, these same properties contribute to its significant physiological
hazards.

A clear understanding of its fundamental properties is the first step in a robust safety
assessment. Key identification and physical data are summarized below.
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Property Value Source
CAS Number 65753-52-8 [1112]
Molecular Formula CeHsFaN [1]12]
Molecular Weight 165.09 g/mol [11[2]
Physical Form Solid [1]

UTAQOVYPSZIDTK-
InChl Key [1]
UHFFFAOYSA-N

Comprehensive Hazard Assessment

According to the Globally Harmonized System (GHS), 2-Fluoro-3-(trifluoromethyl)pyridine is
classified as a highly hazardous substance, warranting stringent control measures. The signal
word is "Danger".[1]

The primary hazards are multifaceted, encompassing acute toxicity, severe corrosivity, long-
term organ damage, and environmental risks. Each of these classifications demands specific
precautions, which will be detailed in subsequent sections.
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GHS Hazard Class

Hazard Code

Description

Source

Acute Toxicity, Oral H301 Toxic if swallowed [1112]
o Toxic in contact with
Acute Toxicity, Dermal  H311 ) [1112]
skin
Causes severe skin
Skin Corrosion H314 burns and eye [11[2]
damage
Causes severe skin
Eye Damage H314 burns and eye [1]
damage
Causes damage to
STOT, Repeated organs through
H372 [1]
Exposure prolonged or repeated
exposure
) Harmful to aquatic life
Aquatic Hazard, ] )
H412 with long lasting [1]

Chronic

effects

Causality of Hazards

o Acute Toxicity & Corrosivity (H301, H311, H314): The combination of a pyridine ring, a

trifluoromethyl group, and a fluorine atom creates an electron-deficient aromatic system. This

reactivity can lead to rapid, non-specific interactions with biological macromolecules like

proteins and lipids upon contact or absorption. This explains its ability to cause severe

chemical burns (corrosion) and its systemic toxicity if absorbed through the skin or ingested.

The body's inability to readily metabolize and excrete such a halogenated compound

contributes to its toxic effects.

e Specific Target Organ Toxicity (H372): The mechanism for specific organ damage upon

repeated exposure is not fully elucidated in available literature but is a required classification

based on toxicological data. Chronic exposure to halogenated organic compounds can lead

to bioaccumulation or the formation of reactive metabolites, placing stress on metabolic

organs like the liver and kidneys.
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e Agquatic Toxicity (H412): Fluorinated organic compounds are often persistent in the
environment due to the strength of the carbon-fluorine bond. Their low water solubility and
potential for bioaccumulation can lead to long-lasting adverse effects on aquatic ecosystems.

[3]

Risk Management and Safe Handling Protocols

A systematic approach to risk management is essential. The "Hierarchy of Controls" is the
established framework for mitigating exposure to hazardous substances. This approach
prioritizes engineering and administrative controls over a sole reliance on personal protective
equipment (PPE).

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Engineering Controls

The primary engineering control for handling 2-Fluoro-3-(trifluoromethyl)pyridine is a
certified chemical fume hood.[4]

o Rationale: A fume hood provides constant exhaust ventilation, preventing the accumulation
of vapors or dust in the laboratory atmosphere and protecting the user from inhalation
exposure. All manipulations, including weighing, transferring, and reaction setup, must be
performed within the sash of an operating fume hood.

Administrative Controls

o Standard Operating Procedures (SOPs): All personnel must be trained on a detailed, lab-
specific SOP for this chemical before beginning work. The SOP should incorporate the
information from this guide and the manufacturer's Safety Data Sheet (SDS).

o Designated Areas: Clearly mark areas where this chemical is stored and handled. Restrict
access to authorized and trained personnel only.

» Hygiene Practices: Users must wash hands and arms thoroughly with soap and water after
handling.[5] Do not eat, drink, or smoke in areas where this chemical is used.[4][6]

Personal Protective Equipment (PPE)
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PPE is the final barrier between the user and the chemical. Given the severe corrosive and
toxic properties, a comprehensive PPE ensemble is mandatory.[7]

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or ANSI
Z87.1 (US) standards.[5][8] Due to the severe corrosion hazard (H314), a full-face shield
must be worn over the safety goggles during all transfer and reaction procedures.[5][9]

Skin and Body Protection:

o Gloves: Wear chemical-resistant gloves. Double-gloving (wearing two pairs) is highly
recommended. Nitrile gloves may offer splash protection, but for prolonged handling,
heavier-duty gloves such as butyl or Viton should be considered. Always inspect gloves for
tears or holes before use and use proper removal techniques to avoid skin contact.[5][8]
Dispose of contaminated gloves as hazardous waste.[5]

o Coat/Coveralls: A flame-resistant lab coat is required. For larger quantities or procedures
with a higher risk of splashing, chemical-resistant coveralls should be worn.

Respiratory Protection: Work must be conducted in a fume hood to prevent inhalation. If a
situation arises where the fume hood is not available or fails (e.g., a large spill), a full-face
respirator with an appropriate organic vapor/acid gas cartridge or a self-contained breathing
apparatus (SCBA) is necessary.[10] All respirator use must be part of a formal respiratory

protection program.

Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[5]
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« Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response Protocol

The appropriate response to a spill depends on its scale. For any spill, the first step is to
evacuate personnel from the immediate area and ensure proper ventilation.

Caption: Decision workflow for responding to a chemical spill.

» Containment: Prevent the spill from spreading or entering drains.[5] Cover with a dry, inert
absorbent material like vermiculite, clay, or sand.[6] Do not use combustible materials like
paper towels to absorb the bulk of the spill.

o Cleanup: Once absorbed, carefully sweep or scoop the material into a designated, labeled,
and sealable container for hazardous waste.[4] Avoid creating dust.

o Decontamination: Clean the spill area thoroughly with a suitable solvent (consult your
institution's safety office) followed by soap and water. All cleaning materials must be
disposed of as hazardous waste.

Storage and Disposal
Storage

Proper storage is crucial to maintain chemical integrity and prevent accidents.

o Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.

[51[6]
o Container: Keep the container tightly sealed and upright to prevent leakage.[5]

e Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong bases.[11]
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o Classification: This material falls under Storage Class 6.1A, for combustible, acutely toxic
materials.[1] It should be stored in a locked cabinet or area designated for toxic substances.

[5]

Disposal

2-Fluoro-3-(trifluoromethyl)pyridine and any contaminated materials (e.g., gloves,
absorbent) must be disposed of as hazardous waste.

o Procedure: All waste must be handled by a licensed professional waste disposal company.
[12]

o Method: The preferred method of disposal is often high-temperature incineration in a
chemical incinerator equipped with an afterburner and scrubber to handle the hazardous
combustion byproducts (e.g., hydrogen fluoride, nitrogen oxides).[12] Do not dispose of this
chemical down the drain or in regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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